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Compound of Interest

Compound Name: 5-Methoxy-2,4-dimethylaniline

CAS No.: 380844-06-4

Cat. No.: B2480667

Get Quote

Technical Guide: 5-Methoxy-2,4-dimethylaniline
Safety, Handling, and Application Protocols for
Advanced R&D
Executive Summary
5-Methoxy-2,4-dimethylaniline (CAS: 380844-06-4) is a specialized substituted aniline

derivative utilized primarily as a pharmacophore in medicinal chemistry and a coupling

component in azo dye synthesis. Its structural motif—combining electron-donating methyl and

methoxy groups on an amine-functionalized benzene ring—makes it a valuable intermediate

for constructing VEGFR2 kinase inhibitors and other heterocyclic bioactive agents.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a field-validated

framework for handling, containment, and emergency response. As a Senior Application

Scientist, I emphasize that while the GHS classification flags acute toxicity and irritation, the

silent and critical risk in handling this compound is methemoglobinemia. The protocols below

are designed to mitigate this specific physiological threat while ensuring data integrity in

experimental workflows.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
Accurate identification is the first step in any rigorous study. Note that positional isomers (e.g.,

2-methoxy-5-methylaniline) have vastly different toxicological profiles.

Parameter Technical Specification

Chemical Name 5-Methoxy-2,4-dimethylaniline

Synonyms
4-Amino-2,5-dimethylanisole; 2,4-Dimethyl-5-

methoxyaniline

CAS Number 380844-06-4

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

SMILES CC1=CC(=C(C=C1N)OC)C

LogP (Predicted)
~1.9 (Lipophilic, indicates skin absorption

potential)

Physical State
Solid / Semi-solid (isomer dependent; verify via

CoA)

Solubility
Soluble in DMSO, Methanol, Chloroform; Low

solubility in water

Hazard Identification & Risk Assessment
GHS Classification (29 CFR 1910.1200)
The compound is classified as Warning under GHS standards.
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Hazard Class Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Acute Toxicity (Dermal) H312 Harmful in contact with skin.[1]

Acute Toxicity (Inhalation) H332 Harmful if inhaled.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Eye Damage/Irritation H319
Causes serious eye irritation.

[1]

Expert Insight: The Methemoglobinemia Risk
Unlike simple irritants, anilines are metabolically oxidized (often via N-hydroxylation) to reactive

intermediates that oxidize hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺). This renders the blood

incapable of transporting oxygen.

Latency: Symptoms (cyanosis, headache) may be delayed 2–4 hours post-exposure.

Detection: Standard pulse oximetry is unreliable for methemoglobinemia; arterial blood gas

(ABG) analysis is required.

Emergency Response & First Aid Architecture
The following workflow illustrates the critical decision path for a suspected exposure. This is a

self-validating protocol: the observation of "Chocolate Brown Blood" confirms the diagnosis and

triggers the antidote.
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Figure 1: Critical response workflow for Aniline-induced Methemoglobinemia. Note that

Methylene Blue is the specific antidote but requires G6PD deficiency screening if time permits.

Safe Handling & Containment Protocol
Engineering Controls

Primary Barrier: All weighing and transfer operations must occur within a Class II Type B2

Biosafety Cabinet or a chemical fume hood with face velocity >100 fpm.

Static Control: Anilines can be combustible. Ground all glassware and equipment during

transfer to prevent electrostatic discharge.

Personal Protective Equipment (PPE) Matrix
Gloves: Double-gloving is mandatory.

Inner: Nitrile (0.11 mm) - protects against incidental splash.

Outer: Laminate film (e.g., Silver Shield) or thick Nitrile (>0.4 mm) - required for prolonged

handling due to the high lipophilicity of the compound.

Respiratory: If handling powder outside a hood (not recommended), use a P100/OV

cartridge respirator.

Analytical Validation & Quality Control
In drug development, verifying the integrity of 5-Methoxy-2,4-dimethylaniline is crucial, as

oxidation products (iminoquinones) can act as assay interferents (PAINS).

Recommended QC Methodologies
HPLC-UV: Use a C18 column with a water/acetonitrile gradient (0.1% TFA). Anilines typically

elute early to mid-gradient.

1H-NMR: Diagnostic peaks:

Methoxy singlet (~3.8 ppm).
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Two Methyl singlets (~2.1–2.3 ppm).

Aromatic protons (two singlets or doublets depending on coupling, typically ~6.3–7.0

ppm).

Purity Validation Workflow
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Figure 2: Quality Control decision tree ensuring compound integrity before introduction into

synthetic pathways.

Technical Application: Synthesis & Drug
Development[5]
Pharmacophore Utility
This compound serves as a "Left-Hand Side" (LHS) or "Right-Hand Side" (RHS) building block

in kinase inhibitor design. The electron-donating methoxy and methyl groups increase the

electron density of the aromatic ring, potentially enhancing:

Pi-Stacking Interactions: With residues in the ATP-binding pocket of kinases (e.g., VEGFR2,

PDGFR).

Solubility: The methoxy group provides a hydrogen bond acceptor site, modulating the

lipophilicity (LogP) compared to a pure dimethylaniline.

Synthetic Pathway Example
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A common utilization involves nucleophilic attack on isocyanates to form ureas, or Buchwald-

Hartwig amination to couple with heteroaryl halides.

Reaction Insight: Due to the electron-rich nature of the ring, this aniline is prone to oxidation.

Reactions should be conducted under an inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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